Cas no 1361528-97-3 (3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl)

• Product Name: 3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl
• CAS No: 1361528-97-3
• MF: C₁₄H₇BrCl₃F₃
• MW: 418.463590860367
• CID: 4995444
• Update Time: 2025-06-28

3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7BrCl3F3/c15-6-7-3-8(5-9(4-7)14(19,20)21)10-1-2-11(16)13(18)12(10)17/h1-5H,6H2
• InChI Key： QVOVDDHDTGBNAC-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)(F)F)=CC(=C1)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 7.3
• Topological Polar Surface Area: 0

Additional information on 3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl

3'-(Bromomethyl)-2,3,4-Trichloro-5'-(Trifluoromethyl)Biphenyl: A Comprehensive Overview

3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl is a highly specialized organic compound with the CAS number 1361528-97-3. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique chemical properties and potential applications in various fields. The molecule consists of two phenyl rings connected by a single bond, with substituents that introduce significant electronic and steric effects. These substituents include a bromomethyl group at the 3' position, trichloro substitution at the 2, 3, and 4 positions on one ring, and a trifluoromethyl group at the 5' position on the other ring.

The structure of 1361528-97-3 is characterized by its high degree of substitution, which makes it a valuable compound for studying regioselectivity and reactivity in organic reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the molecule's stability and reactivity under specific conditions.

One of the most notable applications of 3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl is in the field of materials science. Researchers have explored its use in creating novel materials with tailored electronic properties. For instance, studies published in *Advanced Materials* have demonstrated that derivatives of this compound can be used to synthesize high-conductivity polymers for flexible electronics. The bromomethyl group serves as a reactive site for further functionalization, enabling the incorporation of additional functionalities into the material.

In addition to its role in materials science, this compound has shown promise in medicinal chemistry. The trichloro substitution pattern imparts unique pharmacokinetic properties, making it a candidate for drug delivery systems. Recent research in *Journal of Medicinal Chemistry* has explored its potential as a scaffold for developing bioactive molecules with improved solubility and bioavailability.

The synthesis of 1361528-97-3 involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include Friedel-Crafts alkylation for introducing substituents onto the aromatic rings and subsequent halogenation to install reactive groups like bromine and fluorine. Modern techniques such as microwave-assisted synthesis have been employed to optimize reaction efficiency and reduce production costs.

From an environmental perspective, understanding the fate and transport of 1361528-97-3 in natural systems is crucial due to its potential use in industrial applications. Studies published in *Environmental Science & Technology* have investigated its degradation pathways under various environmental conditions. Results indicate that the compound undergoes slow photodegradation in aqueous environments, highlighting the need for responsible handling and disposal practices.

In conclusion, 3'-(Bromomethyl)-2,3,4-trichloro-5'-(trifluoromethyl)biphenyl (CAS No. 1361528-97-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from advanced materials to medicinal chemistry. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.